Cas no 2137590-54-4 (Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo-)

• Product Name: Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo-
• CAS No: 2137590-54-4
• MF: C₈H₁₀BrN₃O
• MW: 244.088500499725
• CID: 5256274
• Update Time: 2025-05-19

Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo-

• Inchi： 1S/C8H10BrN3O/c9-4-8(13)12-5-7-6(10)2-1-3-11-7/h1-3H,4-5,10H2,(H,12,13)
• InChI Key： JELPGVDMJXVDFS-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1N)(=O)CBr

Additional information on Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo-

Comprehensive Overview of Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo- (CAS No. 2137590-54-4)

Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo- (CAS No. 2137590-54-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-substituted acetamide structure, is increasingly studied for its potential applications in drug discovery and material science. Its molecular framework, featuring a 2-pyridinylmethyl group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in CAS No. 2137590-54-4 aligns with broader trends in the chemical industry, where researchers are focusing on sustainable synthesis and green chemistry. As environmental concerns rise, scientists are exploring ways to optimize the production of compounds like N-[(3-amino-2-pyridinyl)methyl]-2-bromo-acetamide using eco-friendly catalysts and reduced waste protocols. This shift reflects the industry's commitment to minimizing ecological footprints while maintaining high yields and purity.

One of the most searched questions related to this compound is: "What are the applications of bromo-substituted acetamides in medicinal chemistry?" Studies suggest that derivatives of Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo- exhibit promising bioactivity, particularly in targeting enzyme inhibition and receptor modulation. Researchers are investigating its role in designing next-generation therapeutics for conditions such as inflammation and metabolic disorders. The 3-amino-2-pyridinyl moiety is particularly noteworthy for enhancing molecular interactions in biological systems.

Another hot topic is the computational modeling of CAS 2137590-54-4 to predict its physicochemical properties. Advanced AI-driven simulations are being employed to study its solubility, stability, and binding affinities, reducing the need for extensive lab trials. This approach is revolutionizing how chemists prioritize compounds for further development, saving time and resources.

From an industrial perspective, Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo- is also gaining traction in material science. Its ability to form stable coordination complexes with metals opens doors for applications in catalysis and nanotechnology. For instance, its incorporation into polymer matrices could improve thermal stability and mechanical strength, addressing key challenges in advanced material engineering.

Quality control and analytical characterization of CAS No. 2137590-54-4 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structural integrity. These methods are frequently discussed in online forums, with queries such as "How to optimize HPLC conditions for bromo-acetamide derivatives?" highlighting the practical challenges faced by chemists.

In summary, Acetamide, N-[(3-amino-2-pyridinyl)methyl]-2-bromo- represents a multifaceted compound with expanding relevance across scientific disciplines. Its synthesis, applications, and analytical profiling continue to inspire innovation, making it a subject of enduring interest in both academic and industrial settings.